![molecular formula C12H14N4OS B2973362 4-Amino-6-methyl-3-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazin-5-one CAS No. 869068-00-8](/img/structure/B2973362.png)
4-Amino-6-methyl-3-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazin-5-one
Description
“4-Amino-6-methyl-3-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazin-5-one” is a chemical compound. It is also known as Metamitron . It is commonly used as a pesticide .
Molecular Structure Analysis
The molecular formula of “4-Amino-6-methyl-3-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazin-5-one” is C10H10N4O . The molecular weight is 202.21 .Scientific Research Applications
Medicinal Chemistry: Antimicrobial Agents
This compound, due to its 1,2,4-triazole moiety, is part of a class of heterocyclic compounds known for their antimicrobial properties . The presence of the N–C–S linkage within its structure is similar to known antimicrobial agents, making it a potential candidate for the development of new antibiotics targeting resistant strains of bacteria.
Material Science: Pesticide Formulation
Commonly known as metamitron , this compound exhibits low polarity and hydrophobic characteristics, which are beneficial in pesticide formulations . Its physical properties allow for a sustained release in agricultural applications, providing effective pest control over an extended period.
Pharmaceutical Industry: Drug Synthesis
In the pharmaceutical industry, the triazine scaffold is integral to the synthesis of various drugs. The compound’s structure can be modified to produce derivatives with enhanced pharmacological activity, such as kinase inhibition, which is crucial in cancer therapy .
Corrosion Inhibition
The compound’s derivatives have been studied for their effectiveness as corrosion inhibitors, particularly for protecting metals like mild steel in acidic environments . This application is vital in industries where metal preservation is crucial.
Academic Research: Heterocyclic Compound Synthesis
Within academic circles, this compound serves as a building block for synthesizing novel heterocyclic compounds . Its versatility allows researchers to explore new chemical entities that could have significant implications in various scientific fields.
Therapeutic Research: Anti-inflammatory and Analgesic Properties
The triazine derivatives are known to exhibit significant anti-inflammatory and analgesic activities . This compound, with its unique structural features, could be pivotal in the synthesis of new therapeutic agents that manage pain and inflammation more effectively.
properties
IUPAC Name |
4-amino-6-methyl-3-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazin-5-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N4OS/c1-8-3-5-10(6-4-8)7-18-12-15-14-9(2)11(17)16(12)13/h3-6H,7,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUFALEFVEZCSFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NN=C(C(=O)N2N)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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